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Compound of Interest

Compound Name:
4,4'-Bis(3-methyl-3-

phenylureido)diphenylmethane

CAS No.: 95255-44-0

Cat. No.: B11954797

Get Quote

Executive Summary
CAS 95255-44-0, chemically identified as 4,4'-Bis(3-methyl-3-
phenylureido)diphenylmethane, is a highly specialized bis-urea derivative. Characterized by

its diphenylmethane core and dual urea motifs, this compound is primarily utilized in advanced

materials science as a Low Molecular Weight Gelator (LMWG) and a rheology-modifying

thickener in polyurea greases[1],[2].

This whitepaper provides an in-depth technical analysis of its physical properties,

supramolecular mechanisms, safety profile, and the self-validating experimental protocols

required for its characterization.

Chemical Identity & Structural Causality
The physical behavior of CAS 95255-44-0 is dictated entirely by its molecular architecture. The

compound consists of a flexible diphenylmethane spacer flanked by two sterically demanding
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3-methyl-3-phenylurea groups[3].

Causality of Physical State: The presence of the bis-urea motifs enables the formation of

strong, bifurcated intermolecular hydrogen bonds (the urea

-tape motif)[4]. This dense hydrogen-bonding network, combined with the

stacking of the aromatic rings, results in a highly crystalline solid with a high melting point.

Causality of Solubility: In highly polar, protic solvents (e.g., water, methanol), the solvent

molecules competitively hydrogen-bond with the urea carbonyl and N-H groups, disrupting

self-assembly. Conversely, in non-polar solvents (e.g., xylene, toluene), the lack of

competitive solvent interactions forces the bis-urea molecules to hydrogen-bond with each

other, driving 1D fibrillar self-assembly and subsequent gelation[1],[4].

Table 1: Physicochemical Properties
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Property Value Structural Causality

CAS Number 95255-44-0 Unique chemical identifier.

Chemical Name
4,4'-Bis(3-methyl-3-

phenylureido)diphenylmethane

Defines the bis-urea and

diphenylmethane core.

Molecular Formula

Cngcontent-ng-

c2699131324="" _nghost-ng-

c2339441298="" class="inline

ng-star-inserted">

H

N

O

Stoichiometric composition[3].

Molecular Weight 464.6 g/mol
Bulkiness contributes to steric

entanglement[3].

Physical State Crystalline Solid
Driven by extensive

intermolecular H-bonding[4].

Solubility

Soluble in hot DMSO/DMF;

Insoluble in cold non-polar

solvents

Urea motifs require high

thermal energy or competitive

H-bond acceptors for solvation.

Supramolecular Assembly Mechanism
The utility of CAS 95255-44-0 lies in its ability to transition from a monomeric state into a 3D

supramolecular gel network. This non-covalent polymerization is triggered thermally. When

dissolved in a hot non-polar solvent and subsequently cooled, the thermal kinetic energy drops

below the threshold required to disrupt the urea-urea hydrogen bonds. The molecules align

sterically, forming 1D fibers that entangle into a 3D matrix, immobilizing the solvent[1],[4].
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Caption: Supramolecular assembly pathway of CAS 95255-44-0 into a 3D gel network.

Self-Validating Experimental Protocols
To accurately characterize the rheological properties of CAS 95255-44-0, researchers must

employ a self-validating workflow. This involves a macroscopic qualitative assessment followed

by a microscopic quantitative analysis.

Workflow Rationale
Why use Oscillatory Rheology instead of Rotational Viscometry? Rotational viscometry

applies continuous, destructive shear that irreversibly tears apart the delicate non-covalent

fibril network. Oscillatory rheology applies minute, reversible sinusoidal strain, allowing

measurement of the intact viscoelastic properties[5].
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Caption: Self-validating experimental workflow for rheological characterization.

Protocol A: Macroscopic Validation via Tube Inversion
Test
The tube inversion test establishes the Critical Gelation Concentration (CGC)[6].

Preparation: Disperse varying weight percentages (e.g., 5 wt%, 10 wt%, 20 wt%) of CAS

95255-44-0 in a non-polar solvent (e.g., xylene) within sealed glass vials[5].

Thermal Dissolution: Heat the vials using a reaction block to approximately 120 °C until the

mixture becomes optically transparent (sol phase)[5].

Gelation: Allow the vials to cool undisturbed to ambient temperature (25 °C) for 24 hours.

Validation: Invert the vial by 180 degrees. If the sample supports its own weight and does not

flow under gravity, it is classified as a stable gel[6].

Protocol B: Microscopic Validation via Oscillatory
Rheology

Sample Loading: Carefully transfer 1.0 g of the freshly prepared gel onto the bottom Peltier

plate of a hybrid rheometer (e.g., 40 mm parallel steel plate geometry) set to 25 °C[5].

Gap Setting: Lower the upper plate to a predefined gap (typically 500 ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

m).

Amplitude Sweep: Perform a strain sweep (e.g., 0.01% to 100%) at a constant frequency

(1.0 Hz) to identify the Linear Viscoelastic Region (LVR). Causality: This ensures subsequent

tests do not destroy the gel structure.
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Frequency Sweep: Conduct a frequency sweep (0.1 to 100 rad/s) within the LVR.

Data Interpretation: A successful supramolecular gel is validated when the Storage Modulus

(ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is strictly greater than the Loss Modulus (

) across the entire frequency range, indicating that elastic solid-like behavior dominates over
viscous liquid-like behavior.

Safety Data & Handling Protocols
While the diisocyanate precursors used to synthesize bis-ureas are highly reactive and toxic,

the fully reacted CAS 95255-44-0 is chemically stable. However, as a fine crystalline powder, it

presents specific occupational hazards.

Table 2: Safety and Hazard Data (GHS Classification)
Hazard Class GHS Code Mitigation Strategy & PPE

Skin Irritation Category 2 (H315)
Wear standard nitrile gloves

and a laboratory coat.

Eye Irritation Category 2A (H319)
Utilize safety goggles with side

shields during powder transfer.

Respiratory Irritation Category 3 (H335)

Handle exclusively within a

certified fume hood; use an

N95 particulate respirator if

aerosolization is a risk.

Self-Validating Safety Check: Always verify the integrity of the fume hood airflow prior to

weighing the dry powder, as the low molecular weight particles can easily become airborne and

irritate the upper respiratory tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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